Cas no 1235084-75-9 (methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate)

• Product Name: methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate
• CAS No: 1235084-75-9
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• CID: 6404164
• PubChem ID: 49688775
• Update Time: 2025-06-22

methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate
• CMLHUEDCDIRSRQ-UHFFFAOYSA-N
• METHYL 4-{[2-(2-CHLOROPHENYL)ACETAMIDO]METHYL}PIPERIDINE-1-CARBOXYLATE
• AKOS024492146
• methyl 4-((2-(2-chlorophenyl)acetamido)methyl)piperidine-1-carboxylate
• 1235084-75-9
• VU0631338-1
• methyl 4-[[[2-(2-chlorophenyl)acetyl]amino]methyl]piperidine-1-carboxylate
• F5033-3392

• Inchi： 1S/C16H21ClN2O3/c1-22-16(21)19-8-6-12(7-9-19)11-18-15(20)10-13-4-2-3-5-14(13)17/h2-5,12H,6-11H2,1H3,(H,18,20)
• InChI Key： CMLHUEDCDIRSRQ-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(CNC(CC2=CC=CC=C2Cl)=O)CC1

Computed Properties

• Exact Mass: 324.1240702g/mol
• Monoisotopic Mass: 324.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate

Professional Introduction of Methyl 4-{2-(2-Chlorophenyl)Acetamidomethyl}Piperidine-1-Carboxylate (CAS No. 1235084-75-9)

Methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate, identified by the CAS registry number 1235084-75-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, physical properties, and biological applications of this compound, while incorporating the latest research findings to provide a comprehensive overview.

The molecular structure of methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate is characterized by a piperidine ring substituted with a methyl group at position 1 and an acetamidomethyl group at position 4. The acetamidomethyl group itself contains a chlorine-substituted phenyl ring, which introduces additional electronic and steric effects into the molecule. This intricate structure contributes to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of bioactive agents with potential therapeutic applications. Researchers have explored the synthesis of methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate through various routes, including nucleophilic substitution and condensation reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for further research and development.

In terms of physical properties, methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate exhibits a melting point of approximately 150°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate has been determined to be moderate, which is advantageous for its use in various chemical reactions and formulations.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated that methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, research has shown that this compound may possess antitumor activity, particularly against certain types of cancer cells.

One of the most exciting developments in recent research is the exploration of methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate as a potential drug delivery agent. Its ability to form stable complexes with various bioactive molecules has opened new avenues for targeted drug delivery systems. Furthermore, its compatibility with biodegradable polymers has been investigated, suggesting its potential use in controlled-release formulations.

In conclusion, methyl 4-{2-(2-chlorophenyl)acetamidomethyl}piperidine-1-carboxylate (CAS No. 1235084-75-9) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure, coupled with its favorable physical and biological properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing modern medicine.